Cas no 2248314-14-7 (5-(Difluoromethyl)-2-propylthiophene-3-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-2-propylthiophene-3-carboxylic acid
• CAS No: 2248314-14-7
• MF: C₉H₁₀F₂O₂S
• MW: 220.236308574677
• CID: 5880070
• PubChem ID: 137940172
• Update Time: 2025-10-28

5-(Difluoromethyl)-2-propylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-propylthiophene-3-carboxylic acid
• EN300-6510045
• 2248314-14-7

• Inchi： 1S/C9H10F2O2S/c1-2-3-6-5(9(12)13)4-7(14-6)8(10)11/h4,8H,2-3H2,1H3,(H,12,13)
• InChI Key： MDLIBKFBQWTABE-UHFFFAOYSA-N
• SMILES： S1C(C(F)F)=CC(C(=O)O)=C1CCC

Computed Properties

• Exact Mass: 220.03695706g/mol
• Monoisotopic Mass: 220.03695706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Additional information on 5-(Difluoromethyl)-2-propylthiophene-3-carboxylic acid

5-(Difluoromethyl)-2-propylthiophene-3-carboxylic Acid: A Comprehensive Overview

The compound 5-(difluoromethyl)-2-propylthiophene-3-carboxylic acid, with the CAS number 2248314-14-7, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its thiophene ring system, which serves as a versatile platform for various functional groups. The presence of a difluoromethyl group at the 5-position and a propyl group at the 2-position introduces unique electronic and steric properties, making it an intriguing subject for both fundamental and applied research.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The thiophene moiety is known for its ability to act as a bioisostere, offering a promising avenue for designing molecules with enhanced pharmacokinetic profiles. Researchers have explored the substitution patterns on the thiophene ring to optimize bioavailability and target specificity. For instance, the difluoromethyl group at position 5 has been shown to enhance metabolic stability, while the propyl group at position 2 contributes to improved solubility and membrane permeability.

In addition to its pharmacological applications, 5-(difluoromethyl)-2-propylthiophene-3-carboxylic acid has also been investigated for its role in advanced materials. The carboxylic acid functionality at position 3 allows for facile incorporation into polymer systems, enabling the creation of stimuli-responsive materials. These materials exhibit dynamic properties such as pH sensitivity and thermoresponsiveness, which are highly desirable in biomedical devices and smart packaging technologies.

From a synthetic perspective, the construction of this compound involves a multi-step process that showcases the versatility of modern organic synthesis techniques. Key steps include the formation of the thiophene ring via cyclization reactions, followed by selective substitution at specific positions. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, paving the way for large-scale production.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the conjugated system within the thiophene ring plays a critical role in determining its optical and electronic properties. These findings have been instrumental in guiding experimental efforts to tailor the molecule's properties for specific applications.

In conclusion, 5-(difluoromethyl)-2-propylthiophene-3-carboxylic acid represents a prime example of how structural complexity can lead to diverse functional applications. Its unique combination of substituents makes it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its chemistry and functionality, this compound is poised to make significant contributions across multiple disciplines.